Cas no 672937-60-9 (2-(Dicyclohexylphosphino)-1-phenyl-1H-pyrrole)

• Product Name: 2-(Dicyclohexylphosphino)-1-phenyl-1H-pyrrole
• CAS No: 672937-60-9
• MF: C₂₂H₃₀NP
• MW: 339.454066753387
• MDL: MFCD05861613
• CID: 965738
• PubChem ID: 329760452
• Update Time: 2025-08-05

2-(Dicyclohexylphosphino)-1-phenyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(Dicyclohexylphosphino)-1-phenyl-1H-pyrrole
• dicyclohexyl-(1-phenylpyrrol-2-yl)phosphane
• cataCXium® PCy
• 2-(Dicyclohexylphosphanyl)-1-phenyl-1H-pyrrole
• C22H30NP
• MFCD05861613
• 2-(Dicyclohexylphosphino)-1-phenyl-1H-pyrrole, 95%
• N-Phenyl-2-(dicyclohexylphosphino)pyrrole
• BP-12240
• XBB93760
• 672937-60-9
• N-Phenyl-2-(dicyclohexylphosphino)pyrrole,90%
• DTXSID60478367
• SCHEMBL289929
• EN300-7471226
• AKOS016000576
• 2-(DICYCLOHEXYLPHOSPHANYL)-1-PHENYLPYRROLE
• G73184

• MDL： MFCD05861613
• Inchi： 1S/C22H30NP/c1-4-11-19(12-5-1)23-18-10-17-22(23)24(20-13-6-2-7-14-20)21-15-8-3-9-16-21/h1,4-5,10-12,17-18,20-21H,2-3,6-9,13-16H2
• InChI Key： RVFZOTGUPNHVRA-UHFFFAOYSA-N
• SMILES： P(C1=CC=CN1C1C=CC=CC=1)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 339.21200
• Monoisotopic Mass: 339.211586959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Melting Point: 92°C
• PSA: 18.52000
• LogP: 6.24990
• Sensitiveness: air sensitive

2-(Dicyclohexylphosphino)-1-phenyl-1H-pyrrole Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-(Dicyclohexylphosphino)-1-phenyl-1H-pyrrole

2-(Dicyclohexylphosphino)-1-phenyl-1H-pyrrole: A Comprehensive Overview

The compound with CAS No 672937-60-9, known as 2-(Dicyclohexylphosphino)-1-phenyl-1H-pyrrole, is a highly specialized organic compound that has garnered significant attention in the fields of organometallic chemistry and catalysis. This compound is notable for its unique structure, which combines a pyrrole ring with a dicyclohexylphosphine group, making it a versatile ligand in various chemical reactions. The dicyclohexylphosphine moiety imparts steric bulk and electronic properties that are critical for its applications in catalytic systems, while the pyrrole ring provides additional functional groups for potential reactivity and coordination.

Recent studies have highlighted the role of 2-(Dicyclohexylphosphino)-1-phenyl-1H-pyrrole in transition metal-catalyzed reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The compound's ability to act as a chelating ligand has been exploited to enhance the efficiency and selectivity of these reactions. For instance, researchers have demonstrated that the use of this ligand can significantly improve the turnover numbers and substrate tolerance in palladium-catalyzed couplings, making it a valuable tool in organic synthesis.

Beyond its catalytic applications, 2-(Dicyclohexylphosphino)-1-phenyl-1H-pyrrole has also been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in phosphorescent materials and optoelectronic devices. Recent advancements in this area have focused on understanding the photophysical properties of this compound when incorporated into polymer frameworks, paving the way for its application in next-generation light-emitting diodes (LEDs) and solar cells.

The synthesis of 2-(Dicyclohexylphosphino)-1-phenyl-1H-pyrrole typically involves a multi-step process that begins with the preparation of the dicyclohexylphosphine precursor. This is followed by a coupling reaction with a substituted pyrrole derivative, often under mild conditions to preserve the sensitive phosphine group. Researchers have optimized these synthetic routes to achieve higher yields and better purity, ensuring that the compound is readily available for various applications.

In terms of structural characterization, modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the molecular geometry of 2-(Dicyclohexylphosphino)-1-phenyl-1H-pyrrole. These studies have revealed that the compound adopts a conformation where the dicyclohexylphosphine group is positioned to maximize steric hindrance around the metal center, which is crucial for its catalytic performance.

Looking ahead, the continued exploration of 2-(Dicyclohexylphosphino)-1-phenyl-1H-pyrrole is expected to yield further insights into its potential applications. Ongoing research is focusing on expanding its role in asymmetric catalysis, where its chiral environment could be harnessed to produce enantioselective products. Additionally, investigations into its stability under various reaction conditions are being conducted to broaden its applicability across different chemical processes.

In conclusion, 2-(Dicyclohexylphosphino)-1-phenyl-1H-pyrrole stands as a testament to the ingenuity of modern organometallic chemistry. Its unique combination of structural features and functional properties positions it as a key player in contemporary catalytic systems and materials science. As research continues to uncover new avenues for its application, this compound is poised to make significant contributions to both academic and industrial chemistry.